2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of 2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride involves the reaction of 2,3,4-trihydroxy benzaldehyde with 2-amino-3-hydroxypropanehydrazide hydrochloride in a solvent selected from dimethyl formamide (DMF), dimethylacetamide (DMA) .Molecular Structure Analysis
The molecular formula of 2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride is C6H15ClN2O2 . The molecular weight is 182.65 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride include a molecular weight of 182.65 . It should be stored sealed in a dry room at room temperature .Scientific Research Applications
Advanced Battery Science
Emerging research in battery technology could explore the use of this compound in electrolyte solutions or as a component of electrode materials. Its electrochemical properties might contribute to the development of batteries with higher energy densities or improved safety profiles.
Each of these applications leverages the unique chemical properties of 2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride, demonstrating its versatility and potential in various fields of scientific research. The information provided here is based on the compound’s known chemical attributes and common practices in related research fields .
Safety and Hazards
The safety data sheet for 2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride provides several precautionary statements. These include keeping the product out of reach of children, avoiding contact with air and water due to possible violent reactions and flash fires, and handling under inert gas while protecting from moisture .
properties
IUPAC Name |
2-amino-N-(3-hydroxybutyl)-2-methylpropanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2.ClH/c1-6(11)4-5-10-7(12)8(2,3)9;/h6,11H,4-5,9H2,1-3H3,(H,10,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SULGEMCOJFYCTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCNC(=O)C(C)(C)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-(3-hydroxybutyl)-2-methylpropanamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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